(Z)-ethyl 2-(2-((2-bromobenzoyl)imino)-6-methoxybenzo[d]thiazol-3(2H)-yl)acetate

• IUPAC Name: ethyl 2-[2-(2-bromobenzoyl)imino-6-methoxy-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C19H17BrN2O4S/c1-3-26-17(23)11-22-15-9-8-12(25-2)10-16(15)27-19(22)21-18(24)13-6-4-5-7-14(13)20/h4-10H,3,11H2,1-2H3
• InChI Key: KZBCQDIAVGEKJC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C2=C(C=C(C=C2)OC)SC1=NC(=O)C3=CC=CC=C3Br
• Molecular Formula: C19H17BrN2O4S
• Molecular Weight: 449.3 g/mol

Description

(Z)-ethyl 2-(2-((2-bromobenzoyl)imino)-6-methoxybenzo[d]thiazol-3(2H)-yl)acetate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as ethyl 2-(2-((2-bromobenzoyl)imino)-6-methoxybenzo[d]thiazol-3(2H)-yl)acetate and has a molecular formula of C21H18BrN2O4S.

Scientific Research Applications

Synthesis and Derivative Formation

(Z)-ethyl 2-(2-((2-bromobenzoyl)imino)-6-methoxybenzo[d]thiazol-3(2H)-yl)acetate is a compound with various synthesized derivatives and applications in the field of chemistry and pharmacology. A related compound, Ethyl 1-Amino-3-(Substituted Phenyl)-2-Cyano-3H-Benzo(4,5)Thiazolo-(3,2-a) Pyridine-4-Carboxylate, has been synthesized through the interaction of ethyl 2-(benzo[d]thazol-2-yl)acetate with different arylidinemalononitrile derivatives. Such compounds have been synthesized under various conditions, leading to different derivatives with specific structural and potentially pharmacological properties. For instance, the amino-imino derivative prepared from these interactions has been used to synthesize new pyrido[3,2-e][1,2,4]triaziolo[1,5-c]pyrimidine-5-carboxylate derivatives (Mohamed, 2014).

Structural and Spectroscopic Analysis

Furthermore, the synthesis of similar compounds often involves complex reactions under specific conditions, leading to a series of novel compounds with confirmed structures through nuclear magnetic resonance, infrared, elemental analyses, and mass spectroscopy. Such detailed structural and spectroscopic analyses ensure the precise identification and potential application of these compounds in various scientific domains (Nassiri & Milani, 2020).

Biological Applications

In the biological spectrum, derivatives of such compounds have been evaluated for their pharmacological properties. For instance, a series of compounds synthesized from similar processes were tested for their anticonvulsant activities using various methods. Some derivatives showed significant activity against seizures without demonstrating neurotoxicity or hepatotoxicity, indicating their potential as pharmacological agents (Ugale et al., 2012).